Cas no 1609353-88-9 (methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate)
1609353-88-9 structure
Product Name:methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate
CAS No:1609353-88-9
MF:C10H7F3N2O2
MW:244.169992685318
CID:6967381
PubChem ID:112616536
Update Time:2025-08-13
methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- DB-143459
- SY351910
- methyl 5-trifluoromethylbenzimidazole-2-carboxylate
- Methyl 6-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylate
- MFCD26257871
- methyl 5-(trifluoromethyl)benzimidazole-2-carboxylate
- Methyl 5-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylate
- SCHEMBL17161369
- SCHEMBL17161367
- 1609353-88-9
- methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate
-
- Inchi: 1S/C10H7F3N2O2/c1-17-9(16)8-14-6-3-2-5(10(11,12)13)4-7(6)15-8/h2-4H,1H3,(H,14,15)
- InChI Key: SICUYBSAWTXQRU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1)NC(C(=O)OC)=N2)(F)F
Computed Properties
- Exact Mass: 244.04596196Da
- Monoisotopic Mass: 244.04596196Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55Ų
methyl 6-(trifluoromethyl)-1H-benzimidazole-2-carboxylate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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